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Compound of Interest

Compound Name: N-Formyl-L-alanine

Cat. No.: B079075 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of N-Formyl-L-
alanine, a key derivative of the amino acid L-alanine. While quantitative solubility data for N-
Formyl-L-alanine in various solvents is not readily available in published literature, this

document compiles the existing physical and chemical properties, discusses the expected

solubility behavior based on related compounds, outlines standard experimental protocols for

solubility determination, and explores the relevant biological context of N-formylated amino

acids.

Physicochemical Properties of N-Formyl-L-alanine
A summary of the known physicochemical properties of N-Formyl-L-alanine is presented

below. This data is essential for understanding its behavior in different solvent systems.
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Property Value Source

Molecular Formula C4H7NO3 [1]

Molecular Weight 117.10 g/mol [1]

Melting Point 147-148 °C [2]

Boiling Point 83-86 °C (at 29 Torr) [2]

pKa 3.50 ± 0.10 (Predicted) [2]

Appearance
White to almost white powder

to crystal
[2]

Solubility Profile of N-Formyl-L-alanine
Direct quantitative solubility data for N-Formyl-L-alanine in common laboratory solvents is

scarce. However, based on the principles of chemical structure and the solubility of analogous

compounds, a qualitative assessment can be made.

Expected Solubility:

Water: Amino acids are generally soluble in water[3]. The presence of the polar formyl group

and the carboxylic acid and amide functionalities in N-Formyl-L-alanine suggests it will be

soluble in water.

Alcohols (Methanol, Ethanol): Amino acids are typically slightly soluble to soluble in

alcohols[3]. For instance, L-alanine is soluble in 80% ethanol[3]. It is anticipated that N-
Formyl-L-alanine will exhibit some degree of solubility in lower-chain alcohols.

Polar Aprotic Solvents (DMSO, DMF): For a related compound, N-Formyl-Met-Leu-Phe,

solubility is significantly higher in DMSO (30 mg/ml) and DMF (25 mg/ml) compared to

ethanol (0.5 mg/ml) or PBS (0.1 mg/ml)[4]. This suggests that N-Formyl-L-alanine is also

likely to be soluble in these solvents.

Non-polar Solvents (e.g., Diethyl Ether): L-alanine is insoluble in diethyl ether[3]. Due to the

polar nature of N-Formyl-L-alanine, it is expected to have very low solubility in non-polar

organic solvents.
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It is important to note that the formylation of the amino group removes its basic character,

which will influence its solubility behavior, particularly in response to pH changes, when

compared to the parent L-alanine.

Experimental Protocols for Solubility Determination
For researchers requiring precise solubility data, the following experimental protocols are

recommended. These methods are standard for determining the solubility of amino acid

derivatives.

Gravimetric Method
This is a straightforward and widely used method for determining solubility.

Experimental Workflow

Prepare saturated solution of N-Formyl-L-alanine in the chosen solvent at a specific temperature. Equilibrate the solution (e.g., by stirring for 24-48 hours). Filter the solution to remove undissolved solid. Take a known volume of the clear filtrate. Evaporate the solvent completely. Weigh the remaining solid residue. Calculate solubility (e.g., in g/L or mg/mL).

Click to download full resolution via product page

Caption: Gravimetric method for solubility determination.

Spectrophotometric Method
This method is suitable for compounds that have a chromophore or can be derivatized to

produce a colored product.
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Spectrophotometric Workflow

Prepare a series of standard solutions of known concentrations. Measure the absorbance of the standard solutions to create a calibration curve.

Prepare a saturated solution and filter it. Dilute the saturated filtrate to a concentration within the range of the calibration curve. Measure the absorbance of the diluted filtrate. Determine the concentration from the calibration curve and calculate the original solubility.

Click to download full resolution via product page

Caption: Spectrophotometric workflow for solubility.

High-Performance Liquid Chromatography (UPLC/HPLC)
UPLC/HPLC is a highly sensitive and accurate method for determining solubility, especially for

compounds with low solubility.

UPLC/HPLC Workflow

Develop a suitable UPLC/HPLC method for N-Formyl-L-alanine. Prepare a calibration curve using standard solutions of known concentrations.

Prepare a saturated solution and filter it. Inject a known volume of the diluted filtrate into the UPLC/HPLC system. Determine the concentration from the peak area by comparison with the calibration curve. Calculate the original solubility.

Click to download full resolution via product page

Caption: UPLC/HPLC workflow for solubility determination.

Biological Relevance and Signaling Pathways
N-formylated peptides, including those containing N-Formyl-L-alanine, are recognized by a

class of G protein-coupled receptors known as Formyl Peptide Receptors (FPRs). These
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receptors are primarily found on immune cells and play a crucial role in the innate immune

response to bacterial infections and tissue damage.

The binding of an N-formylated peptide to FPR1 initiates a signaling cascade that leads to

various cellular responses, including chemotaxis, degranulation, and the production of reactive

oxygen species.
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FPR1 Signaling Pathway

N-Formyl-L-alanine
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Caption: Simplified FPR1 signaling pathway.
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Conclusion
While specific quantitative solubility data for N-Formyl-L-alanine is not readily available, this

guide provides a framework for researchers to understand its likely solubility characteristics and

to experimentally determine these values. The provided protocols offer robust methods for

generating the necessary data for applications in drug development and other scientific

research. Furthermore, the context of its interaction with the Formyl Peptide Receptor signaling

pathway underscores its biological importance and potential as a research tool. It is

recommended that researchers empirically determine the solubility of N-Formyl-L-alanine in

their specific solvent systems of interest to ensure accuracy in their experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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